![molecular formula C23H22N2O3 B3037248 benzyl N-[4-(4-toluidinocarbonyl)benzyl]carbamate CAS No. 477847-76-0](/img/structure/B3037248.png)
benzyl N-[4-(4-toluidinocarbonyl)benzyl]carbamate
Overview
Description
Benzyl N-[4-(4-toluidinocarbonyl)benzyl]carbamate (BNTBC) is a synthetic compound that has been used in scientific research for a variety of purposes. BNTBC is a member of the toluidine family, which is a group of compounds that are derived from toluidine, a compound found in coal tar. BNTBC has been used in research to study its mechanism of action, biochemical and physiological effects, and its potential applications in laboratory experiments.
Scientific Research Applications
Gold(I)-Catalyzed Reactions
Benzyl N-[4-(4-toluidinocarbonyl)benzyl]carbamate has been utilized in gold(I)-catalyzed intramolecular hydrofunctionalization reactions. For instance, the hydroamination of N-allenyl carbamates, including derivatives like this compound, was found to be effective for the formation of piperidine derivatives. This process showed tolerance for substitution at alkyl and allenyl carbon atoms (Zhang et al., 2006). Additionally, gold(I)-catalyzed hydroamination was shown to be effective for various N-unsubstituted carbamates and a range of substituted allenes, highlighting the versatility of this reaction in synthesizing diverse organic compounds (Kinder et al., 2008).
Synthesis of Benzylic Carbamates
Another significant application is in the synthesis of benzylic carbamates. A copper-catalyzed oxidative benzylic C(sp3)-H amination directly leads to the C-N bond formation at the benzylic position, using this compound as a precursor. This transformation represents a useful method for incorporating a carbamate fragment onto hydrocarbons, which is significant for developing various organic compounds (Liu et al., 2020).
Arylation of Carbamates
The compound has also been used in the arylation of carbamates. For instance, lithiated O-benzyl carbamates with an N-aryl substituent, upon lithiation, exhibit a clean transfer of the N-aryl group from N to C. This process results in the arylation of the carbamate, providing a route to alpha,alpha-arylated secondary or tertiary alcohols. Such transformations are valuable in the synthesis of complex organic molecules (Clayden et al., 2009).
Novel Antioxidants
Additionally, benzyl carbamates, including derivatives of this compound, have been explored in the synthesis of novel antioxidants. These antioxidants, containing hindered phenol groups with higher molecular weight, show enhanced thermal stability and effectiveness in protecting materials like polypropylene against thermal oxidation (Pan et al., 1998).
properties
IUPAC Name |
benzyl N-[[4-[(4-methylphenyl)carbamoyl]phenyl]methyl]carbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O3/c1-17-7-13-21(14-8-17)25-22(26)20-11-9-18(10-12-20)15-24-23(27)28-16-19-5-3-2-4-6-19/h2-14H,15-16H2,1H3,(H,24,27)(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTYIMNICROXYGW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)CNC(=O)OCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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